Cas no 88918-79-0 (Benzenemethanesulfonamide, 4-nitro-N-(2-phenylethyl)-)

Benzenemethanesulfonamide, 4-nitro-N-(2-phenylethyl)- structure
88918-79-0 structure
Product Name:Benzenemethanesulfonamide, 4-nitro-N-(2-phenylethyl)-
CAS No:88918-79-0
MF:C15H16N2O4S
MW:320.363542556763
CID:619730
PubChem ID:13286109
Update Time:2025-04-19

Benzenemethanesulfonamide, 4-nitro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, 4-nitro-N-(2-phenylethyl)-
    • 1-(4-nitrophenyl)-N-(2-phenylethyl)methanesulfonamide
    • DTXSID80534772
    • 88918-79-0
    • 4-Nitro-N-(2-phenylethyl)benzenemethanesulphonamide
    • POHPAZAAIWIYOS-UHFFFAOYSA-N
    • SCHEMBL10494724
    • AKOS030584556
    • Z355127506
    • Inchi: 1S/C15H16N2O4S/c18-17(19)15-8-6-14(7-9-15)12-22(20,21)16-11-10-13-4-2-1-3-5-13/h1-9,16H,10-12H2
    • InChI Key: POHPAZAAIWIYOS-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(=CC=1)[N+](=O)[O-])(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 320.08307817g/mol
  • Monoisotopic Mass: 320.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų
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